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Compound of Interest

Compound Name: 8-Methyinonyl nonanoate

Cat. No.: B090126

This technical guide provides a comprehensive overview of the chemical and physical
properties of 8-Methylnonyl nonanoate, tailored for researchers, scientists, and professionals
in drug development. The document details its physicochemical characteristics, synthesis
methodologies, and relevant chemical reactions, presenting quantitative data in structured
tables and illustrating key processes with diagrams.

Physicochemical Properties

8-Methylnonyl nonanoate (CAS No. 109-32-0) is an ester characterized by a branched alkyl
chain, which imparts unique physical and chemical properties compared to its straight-chain
counterparts.[1] It is often described as a colorless to pale yellow, clear liquid with a mild, fruity
ester odor.[1][2][3][4] This compound is generally insoluble in water but shows good solubility in
many organic solvents.[2][3] Its branched structure contributes to lower melting and pour
points, making it suitable for applications in colder environments.[1]

Table 1: General Properties of 8-Methylnonyl Nonanoate
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Property Value Source(s)
CAS Number 109-32-0 [1][5][6]
Molecular Formula C19H3802 [1][2][6]
Molecular Weight 298.51 g/mol [1][6]
Appearance Colorless to pale yellow liquid [11[31[5]
Odor Mild ester odor [4]

IUPAC Name 8-methylnonyl nonanoate [6]

| Synonyms | Isodecyl pelargonate, 8-methylnonyl nonan-1-oate |[1][3][6] |

Table 2: Quantitative Physicochemical Data

Property Value Notes Source(s)
Boiling Point ~340.7 °C Predicted value [11[7]
Density ~0.862 g/cms3 Predicted value [1]

Water Solubility ?C.:001354 molL-at 25 Estimated [7]

logP (o/w) 8.272 Estimated [7]

| Flash Point | 162.2 °C (324.0 °F) | TCC, Estimated |[7] |

Synthesis and Experimental Protocols

The synthesis of 8-Methylnonyl nonanoate is primarily achieved through esterification
reactions. The quality and purity of the final product are critical, as impurities can lead to
undesirable side reactions and reduced yields in subsequent applications.[5] A purity level
exceeding 99.0% is often specified for use as an intermediate in organic synthesis.[5]

The most common method for synthesizing 8-methylnonyl nonanoate is the Fischer-Speier
esterification.[1] This acid-catalyzed condensation reaction involves reacting nonanoic acid
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(also known as pelargonic acid) with 8-methylnonanol.[1]
Experimental Protocol:

e Reactant Mixture: Nonanoic acid and 8-methylnonanol are combined, typically with a slight
excess of the alcohol to drive the equilibrium towards the product.

e Acid Catalyst: A strong acid, such as sulfuric acid, is added to the mixture to protonate the
carbonyl oxygen of the nonanoic acid, making the carbonyl carbon more electrophilic.[1]

» Reaction Conditions: The mixture is heated to facilitate the nucleophilic attack of the alcohol
on the carbonyl carbon.

o Water Removal: The water formed as a byproduct is continuously removed from the reaction
mixture (e.g., using a Dean-Stark apparatus) to shift the equilibrium towards the formation of
the ester.[1]

e Workup and Purification: Once the reaction is complete, the mixture is cooled, washed with a
basic solution (like sodium bicarbonate) to neutralize the acid catalyst, and then washed with
water. The organic layer is dried, and the final product is purified, typically by vacuum
distillation.
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8-Methylnonyl Nonanoate

Nonanoic Acid + 8-Methylnonanol
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Caption: Fischer-Speier esterification workflow.

An alternative synthetic route is transesterification, which can be particularly advantageous for
enzymatic synthesis.[1] This method involves reacting an ester of nonanoic acid, such as
methyl nonanoate, with 8-methylnonanol, often catalyzed by a lipase enzyme.[1]

Experimental Protocol:
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o Reactant Mixture: Methyl nonanoate (or another suitable nonanoate ester) is mixed with 8-
methylnonanol.

o Catalyst: A lipase enzyme is introduced as a biocatalyst. Immobilized enzymes are often
preferred as they simplify recovery and reuse.[1]

o Reaction Conditions: The reaction is typically run under solvent-free conditions at a
controlled temperature suitable for the enzyme's activity.

e Byproduct Removal: The volatile alcohol byproduct (e.g., methanol) is removed, often under
reduced pressure, to drive the reaction to completion. This removal is generally easier than
removing water in direct esterification.[1]

 Purification: After the reaction, the enzyme is filtered off, and the product is purified, for
instance, through distillation.

Methyl Nonanoate + 8-Methylnonanol
—>
Enzymatic Reaction
--------- >

Click to download full resolution via product page
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Caption: Enzymatic transesterification workflow.

Chemical Reactivity and Applications

As an ester, 8-Methylnonyl nonanoate is a versatile intermediate in organic synthesis.[5] Its
ester functional group can participate in several key reactions.

o Hydrolysis: In the presence of acid or base, the ester can be hydrolyzed back to nonanoic
acid and 8-methylnonanol.

e Reduction: The ester group can be reduced to alcohols using reducing agents like lithium
aluminum hydride.
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o Oxidation: The presence of a tertiary hydrogen at the 8-position of the alcohol-derived chain
makes it a potential site for oxidation, which typically proceeds via free-radical pathways.[1]

Due to its chemical properties, 8-methylnonyl nonanoate serves as a key building block in the
synthesis of more complex molecules, including specialty chemicals and potential
pharmaceutical intermediates.[5] It also finds use as a lubricant, solvent, and pigment
dispersant.[2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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